2,3,6-Trifluoro-4-(trifluoromethyl)pyridine
Overview
Description
2,3,6-Trifluoro-4-(trifluoromethyl)pyridine is a type of organoheterocyclic compound . It is also known as a pyridine derivative . The molecular formula of this compound is C6HF6N .
Synthesis Analysis
The synthesis of 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine and its derivatives is a topic of interest in the field of agrochemical and pharmaceutical compounds . The synthesis generally involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . Another method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine is represented by the SMILES stringFc1cc(c(F)c(F)n1)C(F)(F)F . The average mass of this compound is 201.069 Da and the monoisotopic mass is 201.001312 Da . Chemical Reactions Analysis
While specific chemical reactions involving 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine are not detailed in the search results, it’s worth noting that trifluoromethylpyridines are often used as reactants in the preparation of other compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine include a refractive index of 1.377, a boiling point of 102-104 °C, and a density of 1.563 g/mL at 25 °C .Scientific Research Applications
Pharmaceutical Applications
2,3,6-Trifluoro-4-(trifluoromethyl)pyridine is utilized in the pharmaceutical industry for the synthesis of various compounds. It acts as a reactant in the preparation of aminopyridines through amination reactions, which are significant in drug development . Additionally, it serves as a catalytic ligand for the regioselective preparation of tetramethylbiphenyls, which are used in the creation of certain medications .
Agricultural Applications
In agriculture, this compound demonstrates superior pest control properties due to its fluorine and pyridine structure, making it more effective than traditional phenyl-containing insecticides .
Material Science Applications
The compound is instrumental in the synthesis of metal-organic frameworks (MOFs), which are used for various applications including gas storage, separation, and catalysis . MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures.
Safety and Hazards
Future Directions
Trifluoromethylpyridine (TFMP) and its intermediates, including 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine, are important ingredients for the development of agrochemical and pharmaceutical compounds . The demand for TFMP derivatives has been increasing steadily in the last 30 years . It is expected that many novel applications of TFMP will be discovered in the future .
Mechanism of Action
Mode of Action
It’s known that the compound can act as a reactant in the preparation of aminopyridines through amination reactions .
Biochemical Pathways
It’s known that the compound can be used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .
Result of Action
It’s known that the presence of fluorine and pyridine structure in trifluoromethylpyridines result in superior pest control properties when compared to traditional phenyl-containing insecticides .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine . For instance, the compound is a flammable liquid and vapor, and it may cause skin, eye, and respiratory irritation .
properties
IUPAC Name |
2,3,6-trifluoro-4-(trifluoromethyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HF6N/c7-3-1-2(6(10,11)12)4(8)5(9)13-3/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DODFHNWFNCGXOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1F)F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HF6N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80382336 |
Source
|
| Record name | 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80382336 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,6-Trifluoro-4-(trifluoromethyl)pyridine | |
CAS RN |
84940-46-5 |
Source
|
| Record name | 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80382336 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,6-Trifluoro-4-(Trifluoromethyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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